N-[2-(2,4-dimethylphenoxy)ethyl]-4-(4-morpholinylmethyl)benzamide

• IUPAC Name: N-[2-(2,4-dimethylphenoxy)ethyl]-4-(morpholin-4-ylmethyl)benzamide
• InChI: InChI=1S/C22H28N2O3/c1-17-3-8-21(18(2)15-17)27-12-9-23-22(25)20-6-4-19(5-7-20)16-24-10-13-26-14-11-24/h3-8,15H,9-14,16H2,1-2H3,(H,23,25)
• InChI Key: RDZRTBSSGHYTGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCNC(=O)C2=CC=C(C=C2)CN3CCOCC3)C
• Molecular Formula: C22H28N2O3
• Molecular Weight: 368.5 g/mol

Description

“N-[2-(2,4-dimethylphenoxy)ethyl]-4-(4-morpholinylmethyl)benzamide” is a complex organic compound. It contains a benzamide group, which is a common moiety in pharmaceutical drugs and is known to have bioactive properties. The compound also contains a morpholine ring, which is often found in fungicides and other biologically active molecules.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. It contains a benzamide group, a morpholine ring, and a dimethylphenoxy group.

Chemical Reactions Analysis

The compound, due to its complex structure, could potentially undergo a variety of chemical reactions. The benzamide group could participate in hydrolysis, amidation, and other reactions. The morpholine ring could undergo reactions such as ring-opening, substitution, and others.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Benzamides are known to have a variety of biological activities, including anti-inflammatory, antipsychotic, and anticancer properties. Morpholines are often used as building blocks in medicinal chemistry and can have a variety of biological effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its structure and use. As with any chemical, appropriate safety measures should be taken when handling it.

Future Directions

The future directions for this compound would depend on its intended use and effectiveness. If it shows promise in preclinical or clinical trials, it could be further developed and eventually marketed.